2,5-Dibromopyridine 1-oxide

• IUPAC Name: 2,5-dibromo-1-oxidopyridin-1-ium
• InChI: InChI=1S/C5H3Br2NO/c6-4-1-2-5(7)8(9)3-4/h1-3H
• InChI Key: PULUIMDLAQFXTQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=[N+](C=C1Br)[O-])Br
• Molecular Formula: C5H3Br2NO
• DSSTOX Substance ID: DTXSID70347318
• Molecular Weight: 252.89 g/mol
• CAS RN: 20734-22-9

Description

“2,5-Dibromopyridine 1-oxide” is a chemical compound with the molecular formula C5H3Br2NO. It has a molecular weight of 252.89 g/mol. The compound is also known by other names such as 2,5-dibromo-1-oxidopyridin-1-ium and 2,5-DIBROMOPYRIDIN-1-IUM-1-OLATE.

Synthesis Analysis

A scalable process for the preparation of 2,5-dibromopyridine has been developed. The process involves bromination with NBS followed by a Sandmeyer reaction to synthesize 2,5-dibromopyridine from its diazonium salt in the presence of bromine.

Molecular Structure Analysis

The molecular structure of 2,5-Dibromopyridine 1-oxide is characterized by several computed descriptors. The IUPAC name is 2,5-dibromo-1-oxidopyridin-1-ium. The InChI code is InChI=1S/C5H3Br2NO/c6-4-1-2-5 (7)8 (9)3-4/h1-3H. The canonical SMILES representation is C1=CC (= [N+] (C=C1Br) [O-])Br.

Physical And Chemical Properties Analysis

The physical form of 2,5-Dibromopyridine 1-oxide is solid. It has a molecular weight of 252.89 g/mol. The compound has a computed XLogP3-AA value of 1.6. It has a hydrogen bond donor count of 0 and a hydrogen bond acceptor count of 1. The compound has a rotatable bond count of 0. The exact mass is 252.85609 g/mol and the monoisotopic mass is 250.85814 g/mol. The topological polar surface area is 25.5 Ų.

Scientific Research Applications

Photophysical Studies and Fluorescent Probes

Researchers explore the photophysical properties of 2,5-dibromopyridine derivatives. They use them as fluorescent probes to study biological processes, such as protein-ligand interactions and cellular imaging. The bromine substituents enhance fluorescence intensity and stability.

Safety and Hazards

2,5-Dibromopyridine 1-oxide is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, acute dermal toxicity, acute inhalation toxicity - dusts and mists, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organs being the respiratory system. Safety measures include avoiding inhalation of dusts, washing hands thoroughly after handling, and using only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

It is known that bromopyridines, in general, are often used in the synthesis of various pharmaceuticals and agrochemicals , suggesting that they may interact with a wide range of biological targets.

Mode of Action

Bromopyridines are known to be versatile building blocks in organic synthesis . They can undergo various reactions such as metalation, addition, elimination, and isomerization , which can lead to a wide range of functionalized structures.

Biochemical Pathways

Given its potential use in the synthesis of various pharmaceuticals and agrochemicals , it can be inferred that it may influence a variety of biochemical pathways depending on the final compound it is used to synthesize.